4-(3-chloro-4-methylphenyl)-N-methyl-N-phenylpiperazine-1-carboxamide

• IUPAC Name: 4-(3-chloro-4-methylphenyl)-N-methyl-N-phenylpiperazine-1-carboxamide
• InChI: InChI=1S/C19H22ClN3O/c1-15-8-9-17(14-18(15)20)22-10-12-23(13-11-22)19(24)21(2)16-6-4-3-5-7-16/h3-9,14H,10-13H2,1-2H3
• InChI Key: IGKQPJVQCMQKCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)C(=O)N(C)C3=CC=CC=C3)Cl
• Molecular Formula: C19H22ClN3O
• Molecular Weight: 343.8 g/mol

Description

The compound “4-(3-chloro-4-methylphenyl)-N-methyl-N-phenylpiperazine-1-carboxamide” is a complex organic molecule. It contains a piperazine ring, which is a heterocyclic amine, and two phenyl rings, one of which is substituted with a chlorine atom and a methyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the piperazine ring and the two phenyl rings. The chlorine and methyl substituents on one of the phenyl rings would also be notable features. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the amine group in the piperazine ring and the chlorine and methyl substituents on the phenyl ring. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amine group and the nonpolar phenyl rings could impact its solubility, while the chlorine and methyl substituents could affect its reactivity.

Safety and Hazards

As with any chemical compound, handling “4-(3-chloro-4-methylphenyl)-N-methyl-N-phenylpiperazine-1-carboxamide” would require appropriate safety precautions. The specific hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity.

Future Directions

The potential applications and future directions for research on this compound would depend on its biological activity. If it shows promising activity in preliminary studies, it could be further investigated for potential therapeutic uses.